Cas no 181871-83-0 (2-Amino-5-bromoquinazoline)
2-Amino-5-bromoquinazoline is a brominated quinazoline derivative characterized by the presence of an amino group at the 2-position and a bromine substituent at the 5-position. This heterocyclic compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its reactive amino and bromo groups enable selective functionalization, making it valuable for constructing complex molecular frameworks. The quinazoline core contributes to its potential biological activity, often explored in medicinal chemistry for targeting enzymes or receptors. The compound’s well-defined structure and synthetic utility make it a useful building block for researchers in drug discovery and material science applications.
2-Amino-5-bromoquinazoline structure
Product Name:2-Amino-5-bromoquinazoline
CAS No:181871-83-0
MF:C8H6BrN3
MW:224.057340145111
MDL:MFCD09834658
CID:66187
PubChem ID:53416574
Update Time:2025-06-07
2-Amino-5-bromoquinazoline Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromoquinazolin-2-amine
- 5-bromo-2-Quinazolinamine
- 2-amino-5-bromoquinazoline
- 2-Quinazolinamine,5-bromo
- QC-1004
- 5-BROMOQUINOXALIN-2-AMINE
- 2-QuinazolinaMine, 5-broMo-
- 5-Bromoquinazoline-2-amine
- 2-Quinazolinamine,5-bromo-
- SY073737
- V3920
- ST24044556
- Z2798559698
- FT-0747008
- DTXSID70697183
- 181871-83-0
- SCHEMBL16755315
- EN300-378839
- AC-31892
- AS-59014
- MFCD09834658
- Z1269205079
- A880960
- AMY5632
- AKOS016005881
- DB-065377
- 2-Amino-5-bromoquinazoline
-
- MDL： MFCD09834658
- Inchi： 1S/C8H6BrN3/c9-6-2-1-3-7-5(6)4-11-8(10)12-7/h1-4H,(H2,10,11,12)
- InChI Key： GFCQMFNVELGDHD-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC2C1=CN=C(N)N=2
Computed Properties
- Exact Mass: 222.97500
- Monoisotopic Mass: 222.975
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.8
- XLogP3: 1.9
Experimental Properties
- Density: 1.7±0.1 g/cm3
- Boiling Point: 425.3±37.0 °C at 760 mmHg
- Flash Point: 211.0±26.5 °C
- PSA: 51.80000
- LogP: 2.55570
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
2-Amino-5-bromoquinazoline Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Amino-5-bromoquinazoline Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Amino-5-bromoquinazoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A595085-100mg |
2-Amino-5-bromoquinazoline |
181871-83-0 | 100mg |
$ 75.00 | 2023-04-19 | ||
| TRC | A595085-250mg |
2-Amino-5-bromoquinazoline |
181871-83-0 | 250mg |
$ 110.00 | 2023-04-19 | ||
| TRC | A595085-500mg |
2-Amino-5-bromoquinazoline |
181871-83-0 | 500mg |
$ 196.00 | 2023-04-19 | ||
| TRC | A595085-1g |
2-Amino-5-bromoquinazoline |
181871-83-0 | 1g |
$ 270.00 | 2022-06-08 | ||
| Chemenu | CM142436-5g |
5-Bromoquinazolin-2-amine |
181871-83-0 | 95% | 5g |
$533 | 2021-08-05 | |
| Chemenu | CM142436-250mg |
5-Bromoquinazolin-2-amine |
181871-83-0 | 95% | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM142436-1g |
5-Bromoquinazolin-2-amine |
181871-83-0 | 95% | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM142436-5g |
5-Bromoquinazolin-2-amine |
181871-83-0 | 95% | 5g |
$*** | 2023-03-30 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY073737-5g |
2-Amino-5-bromoquinazoline |
181871-83-0 | ≥95% | 5g |
¥3300.00 | 2025-04-17 | |
| Apollo Scientific | OR302724-1g |
5-Bromoquinazolin-2-amine |
181871-83-0 | 1g |
£125.00 | 2024-05-24 |
2-Amino-5-bromoquinazoline Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
181871-83-0 (2-Amino-5-bromoquinazoline) Related Products
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